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Compound of Interest

Compound Name: 2-Chloropropyldimethylamine

CAS No.: 108-14-5

Cat. No.: B090650

Get Quote

An In-Depth Technical Guide to 2-Chloro-N,N-dimethylpropan-1-amine Hydrochloride

Introduction
2-Chloro-N,N-dimethylpropan-1-amine hydrochloride is a crucial bifunctional organic

compound, serving as a cornerstone intermediate in the synthesis of a wide array of fine

chemicals and active pharmaceutical ingredients (APIs).[1] Its structure, featuring both a

reactive chloroalkyl group and a tertiary amine, makes it a versatile building block for

introducing the dimethylaminopropyl moiety into larger molecules through processes like

alkylation.[1][2][3] This guide, intended for researchers, chemists, and professionals in drug

development, provides a comprehensive technical overview of its nomenclature, properties,

synthesis, reactivity, analytical methods, and safety protocols, grounded in established

scientific principles and practices.

Nomenclature and Chemical Identification
The precise identification of chemical entities is paramount for regulatory compliance, safety,

and scientific reproducibility. The International Union of Pure and Applied Chemistry (IUPAC)
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name for this compound is 2-chloro-N,N-dimethylpropan-1-amine;hydrochloride.[4] However, it

is widely known in commercial and research settings by several synonyms.

Identifier Value

IUPAC Name
2-chloro-N,N-dimethylpropan-1-

amine;hydrochloride[4]

CAS Number 4584-49-0[4][5]

Molecular Formula C₅H₁₃Cl₂N (or C₅H₁₂ClN·HCl)[2][6]

Molecular Weight 158.07 g/mol [2][7]

Common Synonyms

2-Dimethylaminoisopropyl chloride

hydrochloride[5][6], 2-Chloro-N,N-

dimethylpropylamine hydrochloride[2][5][7], (2-

Chloropropyl)dimethylamine hydrochloride[4],

DMIC[5], DMCPA-HCl[1]

EC Number 224-971-7[4]

UNII AO9WB15SNZ[4][5]

Physicochemical Properties
Understanding the physical and chemical properties of a reagent is critical for designing

synthetic routes, ensuring proper storage, and safe handling. 2-Chloro-N,N-dimethylpropan-1-

amine hydrochloride is a stable, crystalline solid under standard conditions.
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Property Value

Appearance
White to off-white or light cream crystalline

powder/chunky solid.[4][5][6]

Melting Point 187–194 °C[5]

Solubility

Highly soluble in water (approx. 2000 g/L at 20

°C); soluble in polar organic solvents like

alcohols.[5][6]

pH 5-6 (500 g/L aqueous solution at 20 °C)[5]

Stability
Hygroscopic; sensitive to moisture.[4][5][6]

Stable under recommended storage conditions.

Reactivity

Incompatible with strong oxidizing agents.[4][5]

As an amine salt, it undergoes exothermic

neutralization reactions with bases.[4]

Synthesis and Manufacturing
The most common and well-documented laboratory-scale synthesis involves the chlorination of

the precursor alcohol, 1-dimethylamino-2-propanol, using a chlorinating agent such as thionyl

chloride (SOCl₂).[2][5][8] This method provides a high yield of the desired hydrochloride salt

directly.

Protocol 3.1: Laboratory-Scale Synthesis
This protocol is adapted from the procedure described by Schultz and Sprague (1948).[5]

Experimental Rationale: The reaction utilizes thionyl chloride to convert the hydroxyl group of

the amino alcohol into a good leaving group, which is then displaced by the chloride ion. The

reaction is performed in a non-polar solvent like chloroform. Cooling the initial mixture is crucial

to control the highly exothermic reaction between the amine and thionyl chloride. The final

reflux ensures the reaction goes to completion.

Step-by-Step Methodology:
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Preparation: In a three-neck round-bottom flask equipped with a magnetic stirrer, dropping

funnel, and a reflux condenser connected to a gas trap (to neutralize evolved HCl and SO₂),

dissolve 1-dimethylamino-2-propanol (e.g., 3.77 g) in chloroform (10 mL).

Cooling: Cool the solution to 0 °C in an ice bath with continuous stirring. This mitigates the

initial exothermic reaction.

Addition of Thionyl Chloride: Prepare a solution of freshly distilled thionyl chloride (e.g., 5.72

g) in chloroform (2 mL). Add this solution dropwise to the cooled amino alcohol solution via

the dropping funnel.

Reaction Progression: After the addition is complete, allow the reaction mixture to warm to

room temperature over approximately 30 minutes.

Reflux: Heat the mixture to reflux and maintain for 30 minutes.[8] The precipitated material

should redissolve upon heating. The product will begin to crystallize from the boiling solvent.

Isolation and Purification: Cool the reaction mixture. The product will precipitate. Dilute the

mixture with diethyl ether to enhance precipitation and filter the solid product.

Drying: Dry the collected solid, 1-dimethylamino-2-chloropropane hydrochloride, to yield the

final product (typical yield: ~95%).[5] Recrystallization can be performed for higher purity.
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Caption: Workflow for the laboratory synthesis of 2-Chloro-N,N-dimethylpropan-1-amine HCl.
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Industrial manufacturing may employ alternative routes, such as the reaction of chloropropene

with dimethylamine followed by hydrochlorination, to optimize cost and scale.[6][9]

Chemical Reactivity and Core Applications
The synthetic utility of 2-Chloro-N,N-dimethylpropan-1-amine hydrochloride stems from its

nature as an alkylating agent.[3] The carbon atom bonded to the chlorine is electrophilic and

susceptible to nucleophilic attack, making it an excellent reagent for introducing the

CH(CH₃)CH₂N(CH₃)₂ group.

Nucleophile (Nu:⁻)
+

2-Chloro-N,N-dimethylpropan-1-amine

Alkylated Product
(Nu-CH(CH₃)CH₂N(CH₃)₂)

+
Chloride Ion (Cl⁻)

Nucleophilic Substitution (Sₙ2)

Click to download full resolution via product page

Caption: General reactivity pathway for 2-Chloro-N,N-dimethylpropan-1-amine HCl.

Pharmaceutical Synthesis
The primary application of this compound is as a key intermediate in the pharmaceutical

industry.[3][10] It is a foundational component for synthesizing a diverse range of APIs across

multiple therapeutic classes.

Therapeutic Class Example API Synthesized

Antipsychotics Chlorpromazine[5]

Antidepressants Doxepin hydrochloride[5]

Opioid Analgesics Methadone[5][7]

Antihistamines Promethazine, Isothipendyl[5][7]

Antitubercular Agents Analogues of lipophilic chalcones[2][5]

Other Industrial Applications
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Beyond pharmaceuticals, its reactivity is leveraged in other sectors:

Agrochemicals: Used in the synthesis of herbicides, insecticides, and plant growth

regulators.[10]

Materials Science: Can act as a monomer in the preparation of specialized polymers.[10]

Fine Chemicals: Employed in the production of quaternary ammonium salts, which function

as surfactants and phase-transfer catalysts.[2]

Analytical Methodologies for Quality Control
As a reactive intermediate, residual levels of 2-Chloro-N,N-dimethylpropan-1-amine

hydrochloride in a final API may be considered a potential genotoxic impurity (PGI). Therefore,

highly sensitive and specific analytical methods are required for its quantification at trace levels.

Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass

Spectrometry (LC-MS) are the preferred techniques.[11]

Table 5.1: Performance of Analytical Methods (based on
analogous compounds)

Parameter GC-MS Method LC-MS Method

Limit of Detection (LOD) ~0.94 ppm < 0.1 ppm

Limit of Quantification (LOQ) ~3.7 ppm ~0.2 ppm

Linearity Range 18.75 - 56.25 ppm 0.2 - 10 ppm

Correlation Coefficient (r²) > 0.99 > 0.999

Data adapted from methods

developed for structurally

similar dialkylaminoethyl

chlorides, which are directly

applicable.[11]

Protocol 5.1: Trace-Level Quantification by GC-MS
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Rationale: This method provides the necessary sensitivity and selectivity to quantify the analyte

as a potential impurity in a drug substance matrix. Derivatization is often employed to improve

the chromatographic behavior and sensitivity of the analyte.

Step-by-Step Methodology:

Standard Preparation: Prepare a stock solution of 2-Chloro-N,N-dimethylpropan-1-amine

hydrochloride in a suitable solvent (e.g., methanol). Perform serial dilutions to create

calibration standards at the desired concentration range (e.g., covering 0.5 to 10 ppm).

Sample Preparation: Accurately weigh the drug substance (API) and dissolve it in a suitable

solvent. The choice of solvent must ensure the stability of the analyte and compatibility with

the subsequent derivatization step.

Derivatization: To the sample and standard solutions, add a derivatizing agent (e.g., a

silylating agent) and a catalyst. Heat the mixture to ensure the reaction is complete. This

step converts the polar amine into a more volatile and thermally stable derivative suitable for

GC analysis.

GC-MS Analysis: Inject the derivatized solutions into a GC-MS system.

GC Column: Use a low-polarity capillary column (e.g., DB-5ms).

Temperature Program: Develop a temperature gradient that effectively separates the

analyte derivative from matrix components.

MS Detection: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode for

maximum sensitivity, monitoring characteristic ions of the derivatized analyte.

Quantification: Construct a calibration curve from the standard solutions and calculate the

concentration of the analyte in the sample based on its peak area.
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Caption: Analytical workflow for quality control and impurity testing.

Safety, Handling, and Storage
Due to its reactivity and hazard profile, strict safety protocols must be followed when handling

2-Chloro-N,N-dimethylpropan-1-amine hydrochloride.

Table 6.1: GHS Hazard Identification
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Pictogram(s) Hazard Statement

H302: Harmful if swallowed.[12] H314: Causes

severe skin burns and eye damage.[12] H335:

May cause respiratory irritation.[12]

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Always handle this compound in a well-ventilated area, preferably

inside a certified chemical fume hood.[13] Ensure that eyewash stations and safety showers

are readily accessible.[13]

Personal Protective Equipment:

Eye/Face Protection: Wear tight-sealing chemical safety goggles or a face shield.[13][14]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat or

protective suit.[14][15]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a

particulate filter.[14]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[14] Do not eat, drink,

or smoke in the work area.[13]

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][14]

Keep away from incompatible materials such as strong oxidizing agents.[5] The substance is

hygroscopic; protect from moisture and store in a desiccated environment if possible.[5][14]

Store in a locked cabinet or area.[13]

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Contaminated materials should be handled as hazardous waste.

First Aid Measures
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[14]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.[4][14]

Inhalation: Remove the victim to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.[14]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth and

give 2-4 cupfuls of water or milk. Seek immediate medical attention.[14]

Conclusion
2-Chloro-N,N-dimethylpropan-1-amine hydrochloride is a chemical of significant industrial

importance, particularly for the pharmaceutical sector. Its value lies in its predictable reactivity

as an alkylating agent, enabling the efficient synthesis of complex molecular targets. A

thorough understanding of its properties, synthetic pathways, analytical controls, and stringent

safety requirements is essential for its effective and safe utilization in research and

development.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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